Cas no 1361666-83-2 (5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361666-83-2
• MF: C₁₁H₄Cl₃FIN
• MW: 402.418035507202
• CID: 4966398
• Update Time: 2025-05-20

5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3FIN/c12-5-1-7(10(14)8(13)2-5)11-9(16)3-6(15)4-17-11/h1-4H
• InChI Key： AWXXLVQLJKUWIT-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C1C=C(C=C(C=1Cl)Cl)Cl)F

Computed Properties

• Exact Mass: 400.84381 g/mol
• Monoisotopic Mass: 400.84381 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9
• Molecular Weight: 402.4

Additional information on 5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine

Introduction to 5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361666-83-2)

5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361666-83-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple halogen atoms and a pyridine core makes it an intriguing candidate for further exploration in drug discovery and development.

The compound's molecular structure consists of a pyridine ring substituted with an iodo group at the 3-position and a 2,3,5-trichlorophenyl group at the 2-position. This specific arrangement of functional groups imparts distinct chemical properties that make it valuable for synthetic applications. The iodo moiety, in particular, is known for its reactivity in cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions allow for the formation of carbon-carbon bonds, a critical step in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. 5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine has emerged as a key building block in this endeavor. Its versatility in serving as a precursor for more complex molecules has been leveraged in the synthesis of small-molecule inhibitors and other pharmacologically relevant compounds. The compound's ability to undergo selective transformations while maintaining its core structure has made it a preferred choice for medicinal chemists.

The pharmaceutical industry has increasingly recognized the importance of halogenated pyridines in drug design. These compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine and chlorine atoms into the pyridine scaffold can modulate electronic properties and influence interactions with enzymes and receptors. Such modifications are essential for optimizing drug-like properties, including solubility, bioavailability, and target specificity.

Recent studies have highlighted the role of 5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine in the development of targeted therapies. For instance, researchers have utilized this compound to synthesize kinase inhibitors that show promise in treating cancers and inflammatory diseases. The compound's reactivity allows for the introduction of diverse functional groups, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds.

The synthesis of 5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes, are commonly employed to achieve high yields and purity. These techniques underscore the compound's significance as a synthetic intermediate and highlight the expertise required to handle such reactive species.

The compound's applications extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it suitable for developing advanced materials with specific electronic properties. Additionally, derivatives of this compound have been explored as potential pesticides due to their ability to interact with biological systems at low concentrations.

In conclusion, 5-Fluoro-3-iodo-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361666-83-2) is a multifaceted compound with broad applications in chemistry and biology. Its role as a synthetic intermediate in drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to remain a cornerstone in the quest for innovative treatments.